Cas no 2166202-37-3 ((S)-Tert-butyl 3-acetylmorpholine-4-carboxylate)

• Product Name: (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate
• CAS No: 2166202-37-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5039479
• Update Time: 2025-10-24

(S)-Tert-butyl 3-acetylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 3-acetylmorpholine-4-carboxylate
• (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate

• Inchi： 1S/C11H19NO4/c1-8(13)9-7-15-6-5-12(9)10(14)16-11(2,3)4/h9H,5-7H2,1-4H3/t9-/m0/s1
• InChI Key： DLUVGYXVQLATAK-VIFPVBQESA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)[C@H](C(C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 0.5
• Topological Polar Surface Area: 55.8

Additional information on (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate

Introduction to (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate (CAS No. 2166202-37-3)

The compound (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate (CAS No. 2166202-37-3) is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound is characterized by its unique structural features, which include a tert-butyl group attached to a morpholine ring and an acetyl substituent at the 3-position of the morpholine moiety. The stereochemistry at the chiral center is specified as (S), indicating a specific spatial arrangement of the substituents around the chiral carbon.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate, leveraging both traditional organic synthesis techniques and modern catalytic processes. The compound has been extensively studied for its potential as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. Its structure makes it an ideal candidate for exploring various chemical transformations, including ring-opening reactions, esterifications, and enantioselective syntheses.

The morpholine ring in this compound is a six-membered heterocyclic structure containing one oxygen atom and one nitrogen atom. This ring system is known for its versatility in chemical reactivity and is frequently encountered in drug design due to its ability to form hydrogen bonds and participate in various non-covalent interactions. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which can be advantageous in optimizing pharmacokinetic properties such as absorption and bioavailability.

Recent studies have highlighted the role of (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate in medicinal chemistry, particularly in the context of enzyme inhibition and receptor binding assays. Researchers have demonstrated that this compound exhibits promising activity against certain targets, making it a valuable tool in drug discovery pipelines. Its stereochemistry plays a crucial role in determining its biological activity, underscoring the importance of chirality in medicinal chemistry.

In terms of physical properties, (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate is typically isolated as a white crystalline solid with a melting point that has been determined through differential scanning calorimetry (DSC) studies. Its solubility characteristics have also been investigated, revealing moderate solubility in organic solvents such as dichloromethane and ethyl acetate, while showing limited solubility in water. These properties are critical for its application in various chemical processes, including chromatographic separations and crystallization studies.

The synthesis of this compound involves a multi-step process that begins with the preparation of the morpholine derivative followed by selective acetylation and esterification steps. The use of chiral resolving agents or asymmetric catalysis has been reported to achieve high enantiomeric excess (ee) during the synthesis, ensuring the production of the desired (S) enantiomer. These methods have been optimized to improve yield and purity, making them suitable for large-scale production if required.

From an analytical standpoint, (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm its molecular structure and provide insights into its conformational flexibility and intermolecular interactions.

In conclusion, (S)-Tert-butyl 3-acetylmorpholine-4-carboxylate (CAS No. 2166202-37-3) stands out as a significant molecule in contemporary organic chemistry due to its unique structural features, versatile reactivity, and potential applications in drug discovery. Ongoing research continues to uncover new avenues for its utilization, further solidifying its importance in both academic and industrial settings.